Ethyl 2-bromo-3,3-dimethylbutanoate
Overview
Description
Ethyl 2-bromo-3,3-dimethylbutanoate is a chemical compound with the CAS Number: 20201-39-2. It has a molecular weight of 223.11 . The IUPAC name for this compound is ethyl 2-bromo-3,3-dimethylbutanoate .
Molecular Structure Analysis
The InChI code for Ethyl 2-bromo-3,3-dimethylbutanoate is 1S/C8H15BrO2/c1-5-11-7(10)6(9)8(2,3)4/h6H,5H2,1-4H3 . This compound contains a total of 25 bonds; 10 non-H bonds, 1 multiple bond, 4 rotatable bonds, 1 double bond, and 1 ester (aliphatic) .Physical And Chemical Properties Analysis
Ethyl 2-bromo-3,3-dimethylbutanoate has a density of 1.3±0.1 g/cm^3, a boiling point of 187.9±8.0 °C at 760 mmHg, and a vapour pressure of 0.6±0.4 mmHg at 25°C . It has an enthalpy of vaporization of 42.4±3.0 kJ/mol and a flash point of 75.2±11.9 °C . The index of refraction is 1.459, and it has a molar refractivity of 48.5±0.3 cm^3 . It has 2 H bond acceptors, 0 H bond donors, 4 freely rotating bonds, and no violations of the Rule of 5 . Its ACD/LogP is 2.94 .Scientific Research Applications
Pyrolysis Kinetics and Alkyl Substituent Effects
- The gas-phase elimination of ethyl esters, including ethyl 3,3-dimethylbutanoate, demonstrates homogeneous, unimolecular reactions following first-order rate laws. The impact of alkyl substituents at the acyl carbon of ethyl esters on reaction rates has been studied, with findings suggesting similar rates regardless of these substituents, indicating a minimal effect on pyrolysis kinetics (Chuchani & Martin, 1983).
Application in Reformatsky Reaction
- Ethyl 2-bromoalkanoates, including ethyl 2-bromo-3,3-dimethylbutanoate, engage in the Reformatsky reaction with zinc and succinic anhydride in dimethylformamide. This process yields 2-substituted 1-ethyl hydrogen 3-oxoadipates (hexanedioates), which can be transformed into 4-oxoalkanoic acids through decarboxylative saponification (Schick & Ludwig, 1992).
Reactions with Organomagnesium Compounds
- Ethyl 3,3-dimethyl-2-thioxobutanoate undergoes selective thiophilic addition with various alkyl, vinyl, and benzyl-magnesium bromides at room temperature, leading to the production of α-alkylthio esters. This reaction is an example of how ethyl 2-bromo-3,3-dimethylbutanoate derivatives can be utilized in organometallic chemistry (Metzner, Vialle, & Vibet, 1978).
properties
IUPAC Name |
ethyl 2-bromo-3,3-dimethylbutanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15BrO2/c1-5-11-7(10)6(9)8(2,3)4/h6H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBNCQAOQAWZUPO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(C(C)(C)C)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00281352 | |
Record name | ethyl 2-bromo-3,3-dimethylbutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00281352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-bromo-3,3-dimethylbutanoate | |
CAS RN |
20201-39-2 | |
Record name | NSC21373 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=21373 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 2-bromo-3,3-dimethylbutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00281352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 2-bromo-3,3-dimethylbutanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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